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Compound of Interest

Compound Name: Boc-Leu-OSu

CAS No.: 3392-09-4

Cat. No.: B558282

Get Quote

This guide provides a comprehensive technical overview of N-α-(tert-Butoxycarbonyl)-L-leucine

N-hydroxysuccinimide ester (Boc-Leu-OSu), a critical reagent for researchers, scientists, and

drug development professionals. We will delve into its core chemical properties, mechanism of

action, and field-proven applications, offering expert insights into its use in peptide synthesis

and bioconjugation.

Core Properties and Structure of Boc-Leu-OSu
Boc-Leu-OSu is an activated amino acid derivative widely used in chemical synthesis.[1] The

molecule consists of the amino acid L-leucine, where the alpha-amino group is protected by a

tert-butyloxycarbonyl (Boc) group, and the carboxyl group is activated as an N-

hydroxysuccinimide (OSu) ester.[1] This dual functionality makes it a cornerstone reagent for

the controlled and efficient formation of amide bonds.[1][2]

The Boc group provides temporary protection for the amino functionality, preventing premature

or undesired reactions during synthesis.[1] It is notably stable under various conditions but can

be readily removed with moderate acids, such as trifluoroacetic acid (TFA).[3][4] The OSu ester

is an excellent activating group because N-hydroxysuccinimide is a good leaving group, which
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significantly enhances the reactivity of the carboxyl group toward nucleophilic attack by primary

amines.[1][5] This leads to rapid coupling reactions, high yields, and cleaner reaction profiles

with a reduced risk of side products.[1]

Structural and Physicochemical Data
A summary of the key quantitative data for Boc-Leu-OSu is presented below for easy

reference.

Property Value Source(s)

Full Chemical Name

2,5-dioxopyrrolidin-1-yl (2S)-2-

{[(tert-

butoxy)carbonyl]amino}-4-

methylpentanoate

[6]

Synonyms

N-tert-Butoxycarbonyl-L-

leucine N-hydroxysuccinimide

ester, BOC-L-LEUCINE OSU

[6]

CAS Number 3392-09-4 [1][7]

Molecular Formula C₁₅H₂₄N₂O₆ [7][8]

Molecular Weight 328.36 g/mol [7][8]

Appearance
White to off-white

powder/crystalline powder
[1][9]

Melting Point 110-113 °C [6][9]

Storage Conditions -20°C [1][6]

Chemical Structure Diagram
The diagram below illustrates the molecular structure of Boc-Leu-OSu, highlighting the key

functional groups: the Boc protecting group, the leucine side chain, and the N-

hydroxysuccinimide ester.
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Boc-Leu-OSu + R'-NH₂ (Primary Amine) Nucleophilic Attack
|{Tetrahedral Intermediate}

pH 7.2-9 Boc-Leu-NH-R' (Amide Conjugate) + N-Hydroxysuccinimide (NHS)Collapse of Intermediate

Click to download full resolution via product page

Caption: Amide bond formation via NHS ester reaction.

Causality Behind Experimental Choices
The Critical Role of pH: The reaction pH is the most influential parameter. [5]The reaction is

typically performed in a buffer with a pH between 7.2 and 9. [10] * Below pH 7: Primary

amines are predominantly protonated (-NH₃⁺), making them non-nucleophilic and drastically

slowing the desired reaction. [5] * Above pH 9: While the rate of aminolysis increases, the

competing hydrolysis of the NHS ester also accelerates significantly, reducing the half-life of

the reagent to mere minutes. [5][10]* Buffer Composition: It is imperative to use buffers that

do not contain primary amines, such as Tris or glycine. [5]These would compete with the

target molecule, reducing conjugation efficiency. [5]Suitable buffers include phosphate-

buffered saline (PBS), bicarbonate, and HEPES. [5]* Solvent: For water-insoluble NHS

esters like many Boc-protected derivatives, a small amount of a dry, water-miscible organic

solvent like DMSO or DMF is required to dissolve the reagent before adding it to the

aqueous reaction mixture. [11][10]

Applications in Research and Development
Boc-Leu-OSu is a versatile tool employed in several key areas of biochemical research and

drug development.

Peptide Synthesis: It serves as a fundamental building block in both solid-phase peptide

synthesis (SPPS) and solution-phase synthesis. [1][9][12]The Boc/Bzl protection strategy,

while an older methodology compared to Fmoc chemistry, remains advantageous for the

synthesis of certain hydrophobic peptides or those containing sensitive moieties. [3][4][12]It

has been used in the synthesis of peptide gastrin antagonists and analogs of antibiotics like

gramicidin S. [13][14]* Bioconjugation: The activated ester allows for the precise covalent

attachment of the Boc-leucine moiety to proteins, antibodies, or other biomolecules

containing accessible primary amines (e.g., the side chain of lysine). [2]This is crucial for:
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Developing Therapeutic Peptides: Many peptide-based drugs incorporate leucine

residues. [1] * Creating Antibody-Drug Conjugates (ADCs): Linking small molecules to

antibodies for targeted therapy. [2][4] * Labeling and Probes: Attaching fluorescent dyes or

other reporter molecules to study protein-peptide interactions or develop diagnostic

probes. [2][4]

Experimental Protocols
The following protocols are provided as self-validating systems, incorporating steps for

monitoring and verification.

Protocol 1: Synthesis of Boc-Leu-OSu
This protocol describes the synthesis of Boc-Leu-OSu from Boc-L-leucine using a

carbodiimide coupling agent.

Materials:

Boc-L-leucine (Boc-Leu-OH)

N-Hydroxysuccinimide (HOSu)

N,N'-Dicyclohexylcarbodiimide (DCC)

Tetrahydrofuran (THF), anhydrous

Ethyl acetate

n-Hexane

1 N HCl

Saturated NaCl solution

Methodology:

Dissolution: In a round-bottom flask, dissolve Boc-Leu-OH (0.2 M) and HOSu (0.2 M) in

anhydrous THF. [15]2. Activation: Cool the solution to -10°C in an ice-salt bath. Add a
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solution of DCC (0.2 M) in THF dropwise over approximately 10 minutes. [15]3. Reaction:

Allow the mixture to warm to room temperature and stir overnight. A white precipitate of

dicyclohexylurea (DCU) will form. [15]4. Workup: Filter off the precipitated DCU. Concentrate

the filtrate under reduced pressure. [15]5. Extraction: Dissolve the resulting residue in ethyl

acetate. Wash the organic layer sequentially with 1 N HCl, saturated NaCl solution, and a

small amount of water. [15]6. Isolation: Dry the ethyl acetate solution over anhydrous sodium

sulfate. Filter off the drying agent and concentrate the solution. [15]7. Precipitation: Add n-

hexane to the concentrated solution to precipitate Boc-Leu-OSu as a colorless powder.

[15]8. Verification: Collect the powder by filtration, dry under vacuum, and verify its identity

and purity via melting point analysis (expected: 110-113 °C) and NMR spectroscopy. [9][15]

[16]

Protocol 2: General Procedure for Conjugation to a
Primary Amine
This protocol provides a general guideline for coupling Boc-Leu-OSu to a protein or other

amine-containing molecule.

Materials:

Boc-Leu-OSu

Amine-containing molecule (e.g., protein, peptide)

Amine-free reaction buffer (e.g., 0.1 M Sodium Bicarbonate or PBS, pH 8.0-8.5)

Anhydrous DMSO or DMF

Size-exclusion chromatography column (e.g., desalting column) for purification

Methodology:

Substrate Preparation: Dissolve the amine-containing molecule in the reaction buffer to a

final concentration of 1-10 mg/mL.

Reagent Preparation: Immediately before use, prepare a stock solution of Boc-Leu-OSu in

anhydrous DMSO or DMF (e.g., 10-20 mg/mL). [11]3. Coupling Reaction: Add a 5- to 20-fold

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://prepchem.com/boc-leu-osu/
https://prepchem.com/boc-leu-osu/
https://prepchem.com/boc-leu-osu/
https://prepchem.com/boc-leu-osu/
https://prepchem.com/boc-leu-osu/
https://www.benchchem.com/product/b558282/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-boc-leu-osu-structure-properties-and-applications
https://prepchem.com/boc-leu-osu/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4305040.htm
https://prepchem.com/boc-leu-osu/
https://spectrabase.com/spectrum/8wrTMUQcKm5
https://www.benchchem.com/product/b558282/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-boc-leu-osu-structure-properties-and-applications
https://www.benchchem.com/product/b558282/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-boc-leu-osu-structure-properties-and-applications
https://www.benchchem.com/product/b558282/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-boc-leu-osu-structure-properties-and-applications
https://www.glenresearch.com/reports/gr32-26
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558282?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


molar excess of the Boc-Leu-OSu solution to the substrate solution. The final concentration

of the organic solvent should ideally be kept below 10% (v/v) to avoid denaturation of

proteins.

Incubation: Incubate the reaction mixture at room temperature for 1-2 hours or at 4°C

overnight. [11]The optimal time may require empirical determination.

Reaction Quenching (Optional): The reaction can be stopped by adding an amine-containing

buffer like Tris to a final concentration of ~50 mM, which will consume any unreacted NHS

ester.

Purification: Remove excess, unreacted Boc-Leu-OSu and the NHS byproduct from the

conjugate using a desalting or size-exclusion chromatography column. [11]7.

Characterization: Verify the success of the conjugation via mass spectrometry (to confirm the

mass shift corresponding to the addition of the Boc-Leu moiety) and/or HPLC analysis to

assess purity.

Conclusion
Boc-Leu-OSu is an indispensable reagent in the
fields of peptide chemistry and bioconjugation.
Its unique structure, combining a stable
protecting group with a highly reactive ester,
allows for the efficient and controlled synthesis
of complex biomolecules. [1]A thorough
understanding of its properties and the chemical
principles governing its reactivity, particularly
the critical role of pH, is essential for leveraging
this compound to its full potential in the
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development of novel therapeutics, diagnostics,
and research tools. [5]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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